Cas no 121820-50-6 (Desertomycin A)

• Product Name: Desertomycin A
• CAS No: 121820-50-6
• MF: C₆₁H₁₀₉NO₂₁
• MW: 1192.51
• CID: 205803
• PubChem ID: 132472920
• Update Time: 2025-06-03

Desertomycin A Chemical and Physical Properties

Names and Identifiers

• Oxacyclodotetraconta-3,13,17,21,39-pentaen-2-one,42-(5-amino-2-hydroxy-1-methylpentyl)-8,10,16,20,24,26,28,30,32,34,36,38-dodecahydroxy-23-(a-D-mannopyranosyloxy)-3,7,9,15,19,21,31,33-octamethyl-,(3E,7S,8R,9S,10S,13E,15S,16S,17E,19S,20R,21E,23S,24R,26S,28S,30S,31S,32R,33S,34R,36S,38S,39E,42S)-(9CI)
• Oxacyclodotetraconta-3,13,17,21,39-pentaen-2-one,42-(5-amino-2-hydroxy-1-methylpentyl)-8,10,16,20,24,26,28,30,32,34,36,38-dod
• Oxacyclodotetraconta-3,13,17,21,39-pentaen-2-one,42-(5-amino-2-hydroxy-1-methylpentyl)-8,10,16...
• desertomycin A
• U 64767, 1012-A
• 42-(5-Amino-2-hydroxy-1-methylpentyl)-8,10,16,20,24,26,28,30,32,34,36,38-dodecahydroxy-23-(α-D-mannopyranosyloxy)-3,7,9,15,19,21,31,33-octamethyl-1-oxacyclodotetraconta-3,13,17,21,39-penten-2-one
• J444.966E
• CID 132472920
• Oxacyclodotetraconta-3,13,17,21,39-pentaen-2-one, 42-[(1R,2R)-5-amino-2-hydroxy-1-methylpentyl]-8,10,16,20,24,26,28,30,32,34,36,38-dodecahydroxy-23-(α-D-mannopyranosyloxy)-3,7,9,15,19,21,31,33-octamethyl-, (3E,7S,8R,9S,10S,13E,15S,16S,17E,19S,20R,21E,23S,24R,26S,28S,30S,31S,32R,33S,34R,36S,38S,39E,4...
• 121820-50-6
• (3E,7S,8R,9S,10S,13E,15S,16S,17E,19S,20R,21E,23S,24R,26S,28S,30S,31S,32R,33S,34R,36S,38S,39E,42S)-42-[(1R,2R)-5-amino-2-hydroxy-1-methylpentyl]-8,10,16,20,24,26,28,30,32,34,36,38-dodecahydroxy-23-(alpha-D-mannopyranosyloxy)-3,7,9,15,19,21,31,33-octamethyl-oxacyclodotetraconta-3,13,17,21,39-pentaen-2-one
• (7S,8R,9S,10S,15S,16S,19S,20R,23S,24R,26S,28S,30S,31S,32R,33S,34R,36S,38S,42S)-42-[(2R,3R)-6-Amino-3-hydroxyhexan-2-yl]-8,10,16,20,24,26,28,30,32,34,36,38-dodecahydroxy-3,7,9,15,19,21,31,33-octamethyl-23-[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1-oxacyclodotetraconta-3,13,17,21,39-pentaen-2-one
• DA-62793
• Desertomycin A

• Inchi： 1S/C61H109NO21/c1-32-15-10-11-19-47(70)38(7)55(75)33(2)16-12-17-35(4)60(80)81-51(37(6)46(69)20-14-24-62)21-13-18-41(64)26-42(65)28-48(71)39(8)56(76)40(9)49(72)29-43(66)27-44(67)30-50(73)52(25-36(5)54(74)34(3)22-23-45(32)68)82-61-59(79)58(78)57(77)53(31-63)83-61/h10,13,15,17-18,22-23,25,32-34,37-59,61,63-79H,11-12,14,16,19-21,24,26-31,62H2,1-9H3/t32-,33-,34-,37+,38-,39-,40-,41+,42-,43-,44-,45-,46+,47-,48+,49-,50+,51-,52-,53+,54+,55+,56-,57+,58-,59-,61-/m0/s1
• InChI Key： FKPDQSQJNFFSAS-BMFWIKAISA-N
• SMILES： O[C@H]1[C@@H](C)[C@@H](C[C@H](C[C@@H](C=CC[C@@H]([C@H](C)[C@@H](CCCN)O)OC(C(C)=CCC[C@H](C)[C@H]([C@@H](C)[C@H](CCC=C[C@H](C)[C@H](C=C[C@H](C)[C@H](C(C)=C[C@@H]([C@@H](C[C@H](C[C@@H](C[C@@H]([C@@H]1C)O)O)O)O)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)O)=O)O)O)O

Computed Properties

• Exact Mass: 1191.749
• Monoisotopic Mass: 1191.749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 83
• Rotatable Bond Count: 8
• Complexity: 1960
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 22
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 5
• Topological Polar Surface Area: 415
• XLogP3: 1.2

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 1269.6±65.0 °C at 760 mmHg
• Flash Point: 721.6±34.3 °C
• Solubility: DMF: soluble; DMSO: soluble; Ethanol: soluble; Methanol: soluble; Water: limited solubility
• PSA: 414.69000
• LogP: 1.14270
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 12.88±0.70(Predicted)

Desertomycin A Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues

Additional information on Desertomycin A

Exploring Desertomycin A (CAS No. 121820-50-6): A Unique Natural Compound with Promising Bioactive Properties

In the realm of natural product chemistry, Desertomycin A (CAS No. 121820-50-6) stands out as a fascinating macrocyclic lactone with significant potential in biomedical and agricultural applications. This compound, isolated from Streptomyces species found in arid environments, has garnered attention for its distinctive structure and bioactive properties. Researchers are increasingly interested in its role as a secondary metabolite, particularly in the context of antibiotic resistance and sustainable agriculture—two of the most pressing global challenges today.

The molecular architecture of Desertomycin A features a 24-membered macrolide ring, which is rare among natural products. Its CAS No. 121820-50-6 serves as a unique identifier in chemical databases, facilitating research into its structure-activity relationships. Recent studies highlight its ability to disrupt bacterial cell membranes, making it a candidate for novel antimicrobial agents. With the rise of multidrug-resistant pathogens, compounds like Desertomycin A offer hope for next-generation therapeutics.

Beyond antimicrobial applications, Desertomycin A exhibits plant growth-promoting effects. In an era where climate-resilient crops are urgently needed, this compound’s ability to enhance root development under drought conditions aligns with the growing demand for sustainable farming solutions. Its mode of action involves modulating phytohormone pathways, a hot topic in agrochemical research.

The biosynthesis of Desertomycin A is another area of intense study. Genetic sequencing of its producing strain reveals polyketide synthase (PKS) clusters, which are pivotal for its production. This discovery opens doors to biotechnological engineering, enabling scalable production through fermentation optimization or synthetic biology approaches—a trend mirrored in the bioeconomy sector’s shift toward greener manufacturing.

From an ecological perspective, Desertomycin A underscores the untapped potential of extreme-environment microbes. As interest in bioprospecting grows, compounds like this highlight the value of conserving biodiversity hotspots, such as deserts, which are often overlooked in drug discovery. This aligns with the United Nations’ Sustainable Development Goals (SDGs), particularly those targeting life on land and responsible consumption.

In the pharmaceutical industry, Desertomycin A is being explored for its anti-inflammatory and immunomodulatory properties. Preliminary data suggest it may inhibit pro-inflammatory cytokines, a mechanism relevant to autoimmune diseases—a topic dominating patient forums and clinical trial discussions. Its low cytotoxicity in mammalian cells further boosts its therapeutic appeal.

For researchers seeking Desertomycin A suppliers, its CAS No. 121820-50-6 is critical for procurement. However, challenges remain in large-scale synthesis, driving innovation in catalytic methodologies. The compound’s stereochemical complexity necessitates advanced chiral separation techniques, a niche yet expanding market in fine chemicals.

In conclusion, Desertomycin A (CAS No. 121820-50-6) exemplifies the convergence of natural product discovery and modern scientific needs. Whether as a template for drug design, a tool in agricultural biotechnology, or a case study in ecological adaptation, its multidisciplinary relevance ensures it will remain a focal point of research in the coming decade.